Cas no 110064-51-2 ((3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one (3'-deoxysappnone B))

(3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one (3'-deoxysappnone B) structure
110064-51-2 structure
Product Name:(3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one (3'-deoxysappnone B)
CAS No:110064-51-2
MF:C16H14O5
MW:286.279365062714
CID:2064882
PubChem ID:57391100
Update Time:2025-04-21

(3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one (3'-deoxysappnone B) Chemical and Physical Properties

Names and Identifiers

    • (3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one (3'-deoxysappnone B)
    • (3R)-3,7-dihydroxy-3-(4-hydroxybenzyl)chroman-4-one
    • ?-3,7-Dihydroxy-3-(4-hydroxybenzyl)-4-chromanone
    • (3R)-3,7-dihydroxy-3-[(4-hydroxyphenyl)methyl]-2,3-dihydro-4H-1-benzopyran-4-one
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3,7-dihydroxy-3-[(4-hydroxyphenyl)methyl]-, (R)-
    • DTXSID501129612
    • CHEBI:69201
    • 110064-51-2
    • CHEMBL1916188
    • Q27137540
    • 3'-Deoxysappanone B
    • Inchi: 1S/C16H14O5/c17-11-3-1-10(2-4-11)8-16(20)9-21-14-7-12(18)5-6-13(14)15(16)19/h1-7,17-18,20H,8-9H2/t16-/m1/s1
    • InChI Key: PLLFWTNDXCAINR-MRXNPFEDSA-N
    • SMILES: O1C2C=C(C=CC=2C([C@](C1)(CC1C=CC(=CC=1)O)O)=O)O

Computed Properties

  • Exact Mass: 286.08412354g/mol
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87Ų
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